Cas no 2225178-37-8 (2-Cyano-6-(trifluoromethyl)pyridine-4-boronic acid)

• Product Name: 2-Cyano-6-(trifluoromethyl)pyridine-4-boronic acid
• CAS No: 2225178-37-8
• MF: C₇H₄BF₃N₂O₂
• MW: 215.93
• CID: 5142099
• PubChem ID: 72216288
• Update Time: 2024-11-05

2-Cyano-6-(trifluoromethyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(trifluoromethyl)pyridine-4-boronic acid
• AB80766
• (2-Cyano-6-(trifluoromethyl)pyridin-4-yl)boronic acid
• [2-CYANO-6-(TRIFLUOROMETHYL)PYRIDIN-4-YL]BORONIC ACID
• 2225178-37-8

• Inchi： 1S/C7H4BF3N2O2/c9-7(10,11)6-2-4(8(14)15)1-5(3-12)13-6/h1-2,14-15H
• InChI Key： OFKNWOKYWWIZEG-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(C(F)(F)F)=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 216.0317920g/mol
• Monoisotopic Mass: 216.0317920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives